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Compound of Interest

Compound Name: Dodecahydrate sulfuric acid

Cat. No.: B15409499

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of various hydrates of sulfuric acid,
with a particular focus on the dodecahydrate and other common forms. The information
presented herein is supported by experimental data to aid in the understanding and application
of these compounds in research and development.

Sulfuric acid's strong affinity for water leads to the formation of a series of crystalline hydrates,
each with distinct physical and chemical properties.[1] These hydrates, which are formed by the
exothermic reaction of sulfuric acid with water, play a crucial role in various chemical processes
and atmospheric phenomena.[1] Understanding the specific characteristics of each hydrate is
essential for applications ranging from chemical synthesis to cryopreservation.

Quantitative Data Summary

The following table summarizes key quantitative data for various sulfuric acid hydrates,
providing a direct comparison of their fundamental properties.
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Standard
Hydrate Molecular Melting Point Enthalpy of Density
(H2S04-nH20) Formula (°C) Formation (g/lcm?)
(AfH®) (kJ/mol)
Anhydrous H2S0a4 10.37 -813.99 1.8302
Monohydrate
H2S04-H20 8.59 -1127.41 ~1.8
(n=1)
) Not readily
Dihydrate (n=2) H2S04-2H20 -39 -1420.13 _
available
) Not readily
Trihydrate (n=3) H2S04-3H20 -36 -1720.13 ]
available
Tetrahydrate Not readily
H2S04-4H20 -28.25 -2010.90 .
(n=4) available
Hexahydrate Not readily Not readily
H2S04-6H20 -54 ] ]
(n=6) available available
Octahydrate Not readily
H2S04-8H20 -62 -3164.38 _
(n=8) available
Dodecahydrate Not readily Not readily
H2S04-12H20 _ -4311.65 .
(n=12) available available

Experimental Protocols

The characterization of sulfuric acid hydrates relies on a suite of analytical techniques to

determine their physical and chemical properties. Below are detailed methodologies for key

experiments.

Preparation of Sulfuric Acid Hydrates

The synthesis of specific sulfuric acid hydrates is typically achieved by carefully controlling the

stoichiometry of sulfuric acid and water.

Materials:
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Concentrated sulfuric acid (98%)

Deionized water

Glass beakers and stirring rods

Cooling bath (e.g., ice-salt mixture, dry ice/acetone)

Analytical balance

Procedure:

Calculate the molar ratios of sulfuric acid and water required to form the desired hydrate.

e In a fume hood, slowly add the calculated amount of concentrated sulfuric acid to the
corresponding amount of chilled deionized water in a beaker, while continuously stirring.
Caution: This process is highly exothermic and requires slow addition and efficient cooling to
prevent boiling and splashing.

e The resulting solution is then cooled in a controlled manner to induce crystallization of the
specific hydrate. The cooling temperature will depend on the phase diagram of the H2SOa-
H20 system and the target hydrate.

e The crystalline hydrate can be isolated by filtration at low temperatures.

Calorimetric Analysis for Enthalpy of Formation

Differential Scanning Calorimetry (DSC) is a powerful technique to determine the enthalpy of
formation and phase transition temperatures of sulfuric acid hydrates.

Instrumentation:
 Differential Scanning Calorimeter
Procedure:

o Asmall, accurately weighed sample of the prepared sulfuric acid hydrate is hermetically
sealed in an aluminum pan.
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e An empty sealed pan is used as a reference.
e The sample and reference pans are placed in the DSC cell.

e The temperature of the cell is ramped at a constant rate (e.g., 5-10 °C/min) over a
temperature range that encompasses the melting point of the hydrate.

e The heat flow to or from the sample is measured as a function of temperature.

o The enthalpy of fusion (melting) is determined by integrating the area of the melting peak in
the DSC thermogram. This data, in conjunction with known thermodynamic data for
anhydrous sulfuric acid and water, can be used to calculate the standard enthalpy of
formation of the hydrate.

Infrared Spectroscopy for Structural Characterization

Infrared (IR) spectroscopy is employed to identify the vibrational modes of the molecules within
the hydrate crystal lattice, providing insight into the structure and bonding.[2][3][4]

Instrumentation:

o Fourier Transform Infrared (FTIR) Spectrometer with an appropriate sample holder (e.g.,
Attenuated Total Reflectance - ATR)

Procedure:

A small amount of the sulfuric acid hydrate crystal is placed on the ATR crystal or prepared
as a thin film.

e Aninfrared spectrum is recorded over a specific wavenumber range (e.g., 4000-400 cm™1).

e The resulting spectrum will show absorption bands corresponding to the vibrational
frequencies of the sulfate ions (SO427), bisulfate ions (HSO4™), hydronium ions (HsO"), and
water molecules within the crystal structure.[3]

e The position, shape, and intensity of these bands are characteristic of the specific hydrate
and can be used for identification and structural analysis by comparing them to reference
spectra.[2][3][4]
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Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the preparation and analysis of sulfuric
acid hydrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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